Cas no 946308-01-6 (N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide
• CAS No: 946308-01-6
• MF: C₂₁H₂₆FN₃O₅S
• MW: 451.511647701263
• CID: 6327727
• PubChem ID: 22578849
• Update Time: 2025-10-28

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide
• N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2-(3-methoxyphenoxy)acetamide
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-2-(3-methoxyphenoxy)acetamide
• 946308-01-6
• F2068-0335
• AKOS002050450
• N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide

• Inchi： 1S/C21H26FN3O5S/c1-29-19-3-2-4-20(15-19)30-16-21(26)23-9-14-31(27,28)25-12-10-24(11-13-25)18-7-5-17(22)6-8-18/h2-8,15H,9-14,16H2,1H3,(H,23,26)
• InChI Key： HLPTZKLPIPETCM-UHFFFAOYSA-N
• SMILES： S(CCNC(COC1C=CC=C(C=1)OC)=O)(N1CCN(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 451.15772027g/mol
• Monoisotopic Mass: 451.15772027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide

Introduction to N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide (CAS No. 946308-01-6)

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946308-01-6, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense study in the quest for novel therapeutic agents. The intricate structure of this compound, featuring a complex arrangement of functional groups, contributes to its unique chemical and pharmacological properties.

The molecular framework of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide incorporates several key elements that are critical for its biological activity. The presence of a piperazine ring substituted with a fluorophenyl group and a sulfonyl group on an ethyl chain, along with a phenoxyacetylamide moiety, creates a multifaceted structure that interacts with biological targets in sophisticated ways. These structural features are not merely arbitrary but are the result of careful molecular design aimed at optimizing binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurological and psychiatric disorders. The piperazine scaffold is particularly well-studied in this context, as it is known to interact with various neurotransmitter receptors and transporters. The specific modification of the piperazine ring with a fluorophenyl group in N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide enhances its interaction with these targets, potentially leading to improved therapeutic efficacy.

The sulfonyl group appended to the ethyl chain of the piperazine ring further contributes to the compound's pharmacological profile. Sulfonyl groups are known for their ability to increase binding affinity through hydrogen bonding and hydrophobic interactions. In the context of this compound, the sulfonyl group may play a crucial role in stabilizing the interaction with biological targets, thereby enhancing its pharmacological activity. This structural feature is particularly relevant in the development of drugs that require high binding affinity for optimal therapeutic effects.

The phenoxyacetylamide moiety at the other end of the molecule adds another layer of complexity and functionality. This group is known to influence solubility, metabolic stability, and overall bioavailability. The presence of a methoxy group on the phenyl ring within this moiety may further modulate these properties, making it an important factor in drug design. The combination of these structural elements makes N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide a promising candidate for further investigation.

Recent studies have begun to explore the potential applications of this compound in treating various neurological disorders. Research indicates that it may have therapeutic effects on conditions such as depression, anxiety, and schizophrenia by modulating neurotransmitter systems involved in these pathologies. The ability of this compound to interact with multiple targets suggests that it could have broad-spectrum effects, which is an attractive feature for drug development.

The synthesis and characterization of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide have been subjects of considerable interest in synthetic chemistry circles. The complex nature of its structure presents challenges but also opportunities for innovation in synthetic methodologies. Advances in synthetic techniques have enabled researchers to produce this compound with high purity and yield, facilitating its use in preclinical studies.

In preclinical studies, N-(2-{4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide has demonstrated encouraging results in animal models of neurological disorders. These studies have shown that it can modulate neurotransmitter levels and behavior patterns associated with conditions like depression and anxiety. The observed effects are consistent with its proposed mechanism of action involving interactions with serotonin receptors and other neurotransmitter systems.

The potential therapeutic applications of this compound extend beyond neurological disorders. Preliminary research suggests that it may also have utility in treating other conditions such as pain syndromes and cognitive impairments. The multifaceted pharmacological profile of this molecule makes it a versatile tool for drug discovery and development.

The chemical properties of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide are also worth mentioning. Its solubility profile, metabolic stability, and interaction with biological targets are all critical factors that determine its suitability for therapeutic use. These properties have been extensively studied in vitro using various biochemical assays and high-throughput screening techniques.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians are essential for translating laboratory findings into clinical reality. As our understanding of neurological disorders continues to evolve, compounds like N-(2-{4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide will play an increasingly important role in developing novel treatments.